Cas no 80360-12-9 (N-(4-{[(2-amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid)
![N-(4-{[(2-amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid structure](https://www.kuujia.com/scimg/cas/80360-12-9x500.png)
80360-12-9 structure
Product name:N-(4-{[(2-amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid
N-(4-{[(2-amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid Chemical and Physical Properties
Names and Identifiers
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- N-(4-{[(2-amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid
- 2-[[4-[(2-amino-4-oxo-1H-pyrido[2,3-d]pyrimidin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioic acid
- NSC347215
- 80360-12-9
- NSC-347215
- DTXSID10319559
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- Inchi: InChI=1S/C21H22N6O6/c1-27(10-11-8-14-17(23-9-11)25-21(22)26-19(14)31)13-4-2-12(3-5-13)18(30)24-15(20(32)33)6-7-16(28)29/h2-5,8-9,15H,6-7,10H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H3,22,23,25,26,31)
- InChI Key: IAWBEQFGRIHMHX-UHFFFAOYSA-N
- SMILES: CN(CC1=CC2=C(N=C1)N=C(NC2=O)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Computed Properties
- Exact Mass: 454.16
- Monoisotopic Mass: 454.16
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 796
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 187Ų
Experimental Properties
- Density: 1.54
- Refractive Index: 1.708
N-(4-{[(2-amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid Related Literature
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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